Cas no 1081787-99-6 (N-Phenylcyclopropanesulfonamide)

N-Phenylcyclopropanesulfonamide structure
1081787-99-6 structure
Product Name:N-Phenylcyclopropanesulfonamide
CAS No:1081787-99-6
MF:C9H11NO2S
MW:197.2541410923
CID:2127512
Update Time:2023-08-04

N-Phenylcyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-phenylCyclopropanesulfonamide
    • Cyclopropanesulfonamide,N-phenyl-
    • VU0523421-1
    • N-Phenylcyclopropanesulfonamide
    • Inchi: 1S/C9H11NO2S/c11-13(12,9-6-7-9)10-8-4-2-1-3-5-8/h1-5,9-10H,6-7H2
    • InChI Key: KOPPVNYPRBWJFQ-UHFFFAOYSA-N
    • SMILES: S(C1CC1)(NC1C=CC=CC=1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 258
  • XLogP3: 1.5
  • Topological Polar Surface Area: 54.6
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